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Compound of Interest

Compound Name: 2-Benzylpyrimidin-5-amine

Cat. No.: B15296946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the safe and compliant disposal of 2-
benzylpyrimidin-5-amine. The information herein is compiled to ensure the safety of

laboratory personnel and to minimize environmental impact. Given the absence of a specific

Safety Data Sheet (SDS) for 2-benzylpyrimidin-5-amine, this guide is based on data from

structurally similar compounds, including benzylamine and other substituted pyridines. It is

imperative to handle this chemical with the assumption that it shares hazards with these related

substances.

Immediate Safety and Handling Protocols
Prior to handling 2-benzylpyrimidin-5-amine, it is crucial to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate protective gear, including

chemical-resistant gloves, safety goggles, and a lab coat.[1] Work should be conducted in a

well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[1][2]

Spill Response: In the event of a spill, evacuate the immediate area. For liquid spills, absorb

the material with an inert absorbent, such as vermiculite or sand.[2] Collect the absorbed

material into a suitable, closed container for disposal.[1][2] Do not allow the chemical to enter

drains or waterways.
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First Aid:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

[1] Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes.[1][3] Remove

contact lenses if present and easy to do so. Continue rinsing.[1][3] Seek immediate

medical attention.[3]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][3]

If swallowed: Rinse the mouth with water.[3][4] Do NOT induce vomiting.[4] Call a poison

center or doctor for treatment advice.[4]

Quantitative Data Summary
The following table summarizes key quantitative data from the Safety Data Sheets of

compounds structurally related to 2-benzylpyrimidin-5-amine. This data should be used as a

precautionary reference.

Property Benzylamine
2-(Phenylmethyl)-
pyridine

Dibenzylamine

Molecular Formula C7H9N C12H11N C14H15N

Melting Point -30 °C / -22 °F[2]
10 - 12 °C / 50 - 53.6

°F[1]
-15 °F / -26 °C[4]

Boiling Point
182 - 185 °C / 359.6 -

365 °F[2]
276 °C / 528.8 °F[1] Not Available

Flash Point 72 °C / 161.6 °F[2] 125 °C / 257 °F[1] Not Available

Density Not Available Not Available
1.026 g/cm3 (at 25

°C)[4]
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The proper disposal of 2-benzylpyrimidin-5-amine must be conducted in accordance with all

local, state, and federal regulations. The following workflow provides a general decision-making

process for its disposal.

Start: 2-Benzylpyrimidin-5-amine Waste

Is the waste contaminated with other chemicals?

Consult SDS of all contaminants

Yes

Is it a small quantity (e.g., < 100g)?

No

Determine combined hazards and segregation requirements

Collect in a designated, labeled, and sealed waste container

Yes

Follow specific large-quantity disposal protocols from EHS

No

Contact Environmental Health & Safety (EHS) or licensed waste disposal contractor

End: Waste disposed of by authorized personnel
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Click to download full resolution via product page

Caption: Disposal decision workflow for 2-benzylpyrimidin-5-amine waste.

Experimental Disposal Protocols
While specific experimental protocols for the decomposition or disposal of 2-benzylpyrimidin-
5-amine are not readily available, the following general laboratory procedure for chemical

waste disposal should be followed:

Segregation: Do not mix 2-benzylpyrimidin-5-amine waste with other waste streams unless

compatibility has been confirmed. It should be treated as a corrosive and environmentally

hazardous substance.[4]

Containerization: Collect waste in a clearly labeled, non-reactive container with a secure lid.

The label should include the chemical name, concentration, and associated hazards.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents and acids.[2]

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste disposal company or your institution's Environmental Health and Safety

(EHS) department. Provide them with all available safety information.

Disclaimer: This guide is intended for informational purposes only and is based on data for

structurally similar compounds. Always consult with your institution's EHS department and refer

to all applicable local, state, and federal regulations before handling and disposing of any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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